Cas no 15595-72-9 (2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile)

• Product Name: 2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile
• CAS No: 15595-72-9
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 121084
• PubChem ID: 45079078
• Update Time: 2025-10-18

2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carbonitrile,2-amino-3,3-dimethyl-
• 1-Cyclohexene-1-carbonitrile,2-amino-3,3-dimethyl-(8CI)
• Z1408807711
• 2-amino-3,3-dimethylcyclohexene-1-carbonitrile
• EN300-106853
• 2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile
• AKOS026728454
• 15595-72-9
• 1-Cyclohexene-1-carbonitrile, 2-amino-3,3-dimethyl-
• DTXSID201223538
• 2-Amino-3,3-dimethylcyclohex-1-enecarbonitrile
• CS-0231058

• Inchi： 1S/C9H14N2/c1-9(2)5-3-4-7(6-10)8(9)11/h3-5,11H2,1-2H3
• InChI Key： FHLGKVQKOGFUND-UHFFFAOYSA-N
• SMILES： NC1=C(C#N)CCCC1(C)C

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 49.81

Additional information on 2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile

2-Amino-3,3-Dimethylcyclohex-1-ene-1-Carbonitrile

The compound 2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile (CAS No: 15595-72-9) is a highly specialized organic compound with a unique structure that combines an amino group, a cyclohexene ring, and a nitrile functional group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile reactivity and potential applications in drug design and polymer synthesis.

The molecular formula of 2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile is C₉H₁₃NO₂, with a molecular weight of 167.2 g/mol. Its structure features a cyclohexene ring substituted at the 1-position with a nitrile group (-CN) and at the 2-position with an amino group (-NH₂). The presence of two methyl groups at the 3-position of the cyclohexene ring imparts steric bulk, which can influence the compound's reactivity and stability. This combination of functional groups makes it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile in medicinal chemistry. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of antiviral and anticancer agents. The nitrile group can undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amines, enabling the creation of diverse derivatives with tailored pharmacological properties.

In addition to its role in drug design, 2-amino-3,3-dimethylcyclohex-1-ene-1-carbonitrile has shown promise in polymer chemistry. Its cyclohexene ring provides a rigid structure that can be incorporated into polymeric materials to enhance mechanical properties. Recent advancements in click chemistry have further expanded its utility as a versatile monomer for synthesizing high-performance polymers.

The synthesis of 2-amino-3,3-dimethylcyclohex-1-enecarbonitrile typically involves multi-step processes that combine nucleophilic substitution, cycloaddition reactions, and selective functionalization. These methods often require precise control over reaction conditions to ensure high yields and purity. Cutting-edge techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process.

The physical properties of 2-amino-3,3-dimethylcyclohexenecarbonitrile include a melting point of approximately 85°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic protocols. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

From an environmental perspective, 2-amino-cyclohexenecarbonitrile derivatives are being studied for their biodegradability and eco-friendly applications. Researchers are exploring their use in sustainable materials and green chemistry processes that minimize environmental impact.

In conclusion, 2-amino-cyclohexenecarbonitrile (CAS No: 15595749) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse chemical transformations, making it an invaluable tool for advancing modern chemical research.